Cas no 78041-95-9 (3,5-dimethyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine)

• Product Name: 3,5-dimethyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine
• CAS No: 78041-95-9
• MF: C₁₃H₁₄N₄S
• MW: 258.342060565948
• CID: 984007
• PubChem ID: 336255
• Update Time: 2025-04-20

3,5-dimethyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine
• [1]Benzothieno[3,2-e]-1,2,4-triazolo[4,3-c]pyrimidine, 8,9,10,11-tetrahydro-3,5-dimethyl-
• 3,4-Dimethyl-7,8,9,10-tetrahydro-6-thia-1,2,3a,5-tetraaza-cyclopenta[c]fluorene
• 78041-95-9
• 5,7-dimethyl-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
• AKOS000536645
• Z56774514
• NSC349839
• DTXSID90319719
• SR-01000503793-1
• AE-848/33852040
• NSC-349839
• SR-01000503793
• CCG-21609
• STK840266

• Inchi： 1S/C13H14N4S/c1-7-14-13-11(12-16-15-8(2)17(7)12)9-5-3-4-6-10(9)18-13/h3-6H2,1-2H3
• InChI Key： HZTFNWZISKIRNG-UHFFFAOYSA-N
• SMILES： S1C2=C(C3=NN=C(C)N3C(C)=N2)C2=C1CCCC2

Computed Properties

• Exact Mass: 258.09412
• Monoisotopic Mass: 258.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 43.08